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Compound of Interest

Compound Name: Methiozolin

Cat. No.: B1249797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methiozolin, a selective herbicide, has emerged as a significant tool for the control of annual

bluegrass (Poa annua), a pervasive weed in turfgrass worldwide. This guide provides a

comparative overview of its global regulatory status, juxtaposed with alternative chemical

controls. The information is supported by experimental data to offer a comprehensive resource

for research and development professionals in the agrochemical sector.

Regulatory Status at a Glance
The registration and approval of Methiozolin vary significantly across key global markets.

While it has been embraced by regulatory bodies in the United States, Australia, Japan, and

South Korea for well over a decade, it is notably absent from the lists of approved active

substances in the European Union and Canada. This divergence in regulatory acceptance

underscores the differing risk assessment frameworks and agricultural priorities worldwide.
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Regulatory Body Country/Region Regulatory Status Approved Uses

Environmental

Protection Agency

(EPA)

United States Registered

Golf course turf for

control of Poa annua,

crabgrass, and other

weeds.[1]

Australian Pesticides

and Veterinary

Medicines Authority

(APVMA)

Australia Registered

Specific details on

approved uses require

searching the APVMA

database.

Ministry of Agriculture,

Forestry and Fisheries

(MAFF)

Japan Registered
Agricultural chemical

for weed control.

Rural Development

Administration (RDA)
South Korea Registered

Control of annual

bluegrass in turfgrass.

European Food Safety

Authority (EFSA) &

European Chemicals

Agency (ECHA)

European Union Not Approved

Methiozolin is not

listed in the EU's

database of approved

active substances for

plant protection

products.

Pest Management

Regulatory Agency

(PMRA)

Canada Not Registered

No registered

Methiozolin-containing

products are listed for

use in Canada.

Comparative Efficacy of Methiozolin and
Alternatives
The primary application of Methiozolin in turfgrass is the selective control of Poa annua. Its

efficacy has been evaluated in numerous studies, often in comparison with other pre-emergent

and post-emergent herbicides.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.mda.state.mn.us/sites/default/files/docs/2020-05/methiozolinreview.pdf
https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Active

Ingredient
Trade Name(s)

Mode of Action

(WSSA Group)

General

Efficacy on Poa

annua

Key

Considerations

Methiozolin PoaCure

30 (Fatty Acid

Thioesterase

Inhibitor)

Good to

excellent post-

emergent and

some pre-

emergent

control. Slow-

acting, with

gradual decline

of Poa annua.

Multiple

applications are

often required.

Efficacy can be

influenced by soil

type and

environmental

conditions.

Paclobutrazol Trimmit, others

1 (Gibberellin

Synthesis

Inhibitor)

Primarily a plant

growth regulator

that suppresses

Poa annua

growth and

seedhead

formation,

leading to a

competitive

advantage for

desirable

turfgrass.

Requires

consistent

application

throughout the

growing season.

Can cause

temporary

discoloration of

turf.

Foramsulfuron Revolver 2 (ALS Inhibitor)

Effective post-

emergent control

of Poa annua in

warm-season

turfgrass.

Can cause injury

to certain cool-

season turfgrass

species.

Bensulide
Bensumec,

others

21 (Microtubule

Assembly

Inhibitor)

Pre-emergent

control of Poa

annua and other

grassy weeds.

Must be applied

before weed

seed

germination.

Does not control

existing weeds.
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Dithiopyr Dimension

3 (Microtubule

Assembly

Inhibitor)

Pre-emergent

control of Poa

annua and other

grassy weeds.

Must be applied

before weed

seed

germination.

Does not control

existing weeds.

Experimental Protocols
The evaluation of herbicide efficacy on turfgrass follows standardized experimental protocols to

ensure reliable and comparable data. Below are detailed methodologies from key studies

investigating Methiozolin.

Field Trial Methodology for Post-Emergence Poa annua
Control
This protocol is a composite of methodologies commonly employed in turfgrass science

research to evaluate the efficacy of post-emergence herbicides like Methiozolin.

Experimental Design: A randomized complete block design with four to six replications is

typically used. Individual plots are established on a mature turfgrass stand with a natural and

uniform infestation of Poa annua. Plot sizes are generally between 1.5 m x 3 m to allow for

accurate application and assessment while minimizing edge effects.

Treatments and Application:

Herbicide Treatments: Methiozolin is applied at various rates (e.g., 0.5, 1.0, and 2.0 kg

a.i./ha) and often in sequential applications (e.g., two or three applications at 2-4 week

intervals).

Comparative Treatments: Alternative herbicides such as paclobutrazol, foramsulfuron, or

others are applied according to their label recommendations.

Control: An untreated control plot is included in each replication to serve as a baseline for

comparison.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Method: Herbicides are typically applied using a CO2-pressurized backpack

sprayer calibrated to deliver a specific volume of spray solution (e.g., 375 L/ha) through

flat-fan nozzles to ensure uniform coverage.

Data Collection:

Visual Ratings:Poa annua control is visually assessed at regular intervals (e.g., 2, 4, 6, 8,

and 12 weeks after initial treatment) on a scale of 0% (no control) to 100% (complete

control).

Turfgrass Quality: The quality of the desirable turfgrass species is also visually rated on a

scale of 1 to 9, where 1 represents dead turf, 9 represents ideal turf, and a rating of 6 or

below is considered unacceptable.

Phytotoxicity: Any injury to the desirable turfgrass, such as discoloration or stunting, is

rated on a percentage scale (0% = no injury, 100% = complete necrosis).

Digital Image Analysis: In some studies, digital image analysis is used to provide a more

objective measure of turfgrass cover and color.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and means are

separated using a protected least significant difference (LSD) test at a significance level of P

≤ 0.05.

Mode of Action and Signaling Pathway
Methiozolin is classified as a WSSA Group 30 herbicide, and its mode of action is the

inhibition of fatty acid thioesterase (FAT). This enzyme is critical in the fatty acid biosynthesis

pathway in plants.
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Caption: Simplified pathway of fatty acid biosynthesis in plants and the inhibitory action of

Methiozolin.

The diagram above illustrates the crucial role of Fatty Acid Thioesterase (FAT) in releasing

newly synthesized fatty acids from the Fatty Acid Synthase (FAS) complex within the plastid.

These fatty acids are then exported to the cytosol and endoplasmic reticulum for the synthesis

of essential lipids. Methiozolin acts by inhibiting FAT, thereby disrupting the supply of fatty

acids and ultimately leading to plant death. This mode of action is distinct from many other

commonly used herbicides, making it a valuable tool for managing herbicide resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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